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Compound of Interest

Compound Name: New Fuchsin

Cat. No.: B147725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

New Fuchsin, also known as Basic Violet 2 or Magenta III, is a synthetic triarylmethane dye

with significant applications in histology, microbiology, and analytical chemistry.[1][2] This guide

provides an in-depth overview of its chemical structure, physicochemical properties, and

detailed protocols for its principal applications in biological staining.

Chemical Structure and Identification
New Fuchsin is chemically identified as 4-[(4-amino-3-methylphenyl)-(4-imino-3-

methylcyclohexa-2,5-dien-1-ylidene)methyl]-2-methylaniline hydrochloride.[3][4] It is one of the

four components of basic fuchsin and is distinguished by the presence of three methyl groups,

one on each of its three aromatic rings.[5]

The core structure consists of a central carbon atom bonded to three aminotolyl rings. This

cationic chromophore is responsible for its characteristic magenta color. The positive charge is

delocalized across the molecule through a conjugated π-system, enabling its function as a

potent staining agent.

Below is a two-dimensional representation of the New Fuchsin cation.

Figure 1. Chemical Structure of New Fuchsin Cation.
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The key properties and identifiers of New Fuchsin are summarized in the table below for easy

reference.

Property Value Reference(s)

IUPAC Name

4-[(4-amino-3-methylphenyl)-

(4-imino-3-methylcyclohexa-

2,5-dien-1-ylidene)methyl]-2-

methylaniline

Synonyms
Basic Violet 2, Magenta III, C.I.

42520

CAS Number 3248-91-7

Chemical Formula C₂₂H₂₄ClN₃

Molecular Weight 365.91 g/mol

Appearance
Green to dark green crystalline

powder

Melting Point 228 °C

Boiling Point >300 °C

Absorption Max (λmax) 548 - 558 nm (in 50% ethanol)

Solubility in Water ~10 g/L at 25 °C

Solubility in Ethanol 1.13%

Experimental Protocols and Methodologies
New Fuchsin is a critical reagent in several well-established staining protocols. Its ability to

impart a vibrant red/magenta color makes it invaluable for the differentiation and identification

of cellular structures and microorganisms.

Preparation of Schiff's Reagent
Schiff's reagent is used for the detection of aldehydes, most notably in the Periodic acid-Schiff

(PAS) stain to detect glycogen and other carbohydrates in tissues. New Fuchsin can be used
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as an alternative to basic fuchsin in its preparation.

Protocol:

Dissolution: Dissolve 1 gram of New Fuchsin in 200 mL of boiling distilled water. It is crucial

to remove the flask from the heat source before adding the dye.

Cooling and Addition of Metabisulfite: Cool the solution to 50°C and then add 2 grams of

potassium metabisulfite (K₂S₂O₅).

Acidification: Allow the solution to cool to room temperature, then add 2 mL of concentrated

hydrochloric acid (HCl).

Decolorization: Add 2 grams of activated charcoal and let the solution stand in the dark at

room temperature overnight.

Filtration and Storage: Filter the solution through a Whatman No. 1 filter paper. The resulting

solution should be colorless to pale yellow. Store in a dark, airtight bottle at 4°C.

The following diagram illustrates the workflow for the preparation of Schiff's reagent.
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Preparation of Schiff's Reagent

Dissolve 1g New Fuchsin
in 200mL boiling dH2O

Cool to 50°C

Add 2g Potassium Metabisulfite

Cool to Room Temperature

Add 2mL conc. HCl

Add 2g Activated Charcoal

Incubate in Dark Overnight

Filter Solution

Store at 4°C in a Dark Bottle
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Ziehl-Neelsen Staining Protocol

Start | Heat-fixed smear

Primary Stain Flood with Carbol Fuchsin Heat for 5 min

Rinse Tap Water

Decolorize Acid-Alcohol Until smear is pink

Rinse Tap Water

Counterstain Methylene Blue 1-2 min

Final Rinse Tap Water

Air Dry

End | Microscopic Examination

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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